3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine
Overview
Description
3,3,4,4-Tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine, also known as TF-THBD-A, is a novel chemical compound that has recently been studied for its potential applications in scientific research. This compound has a unique structure, with the four fluorine atoms arranged in a tetrahedral configuration around the central oxygen atom. Its structure makes it a promising candidate for use in a variety of scientific fields, including medicinal chemistry, drug delivery, and materials science. We will also discuss current and future research applications of this compound, as well as potential future directions.
Scientific Research Applications
3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine has been studied for its potential applications in a variety of scientific fields. In medicinal chemistry, 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine has been studied as a potential drug delivery system. Its unique structure allows it to bind to a variety of molecules, making it a promising candidate for targeted drug delivery. Additionally, its tetrahedral structure makes it an ideal candidate for use in materials science, as it can be used to create highly stable, non-toxic materials. Finally, 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine has also been studied for its potential applications in biochemistry, as its structure makes it an ideal candidate for use in enzyme inhibitors.
Mechanism of Action
The mechanism of action of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine is still being studied. However, it is believed that its unique structure allows it to bind to a variety of molecules, including proteins, enzymes, and other biomolecules. This binding allows 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine to interact with and modulate the activity of these molecules, which can lead to a variety of effects, including inhibition of enzymatic activity, modulation of protein expression, and modulation of cellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine are still being studied. However, some studies have shown that 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine can interact with and modulate the activity of a variety of enzymes, proteins, and other biomolecules. This modulation can lead to a variety of effects, including inhibition of enzymatic activity, modulation of protein expression, and modulation of cellular signaling pathways. Additionally, 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine has been shown to have anti-inflammatory and anti-oxidant effects, as well as the ability to modulate the activity of enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
The use of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine in laboratory experiments has several advantages. Its unique structure allows it to bind to a variety of molecules, making it an ideal candidate for use in drug delivery, materials science, and enzyme inhibition. Additionally, its synthesis is relatively simple and cost-effective, making it an attractive option for researchers. However, there are some limitations to the use of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine in laboratory experiments. Its mechanism of action is still being studied, and its effects on biochemical and physiological processes are still not fully understood. Additionally, the use of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine in laboratory experiments may be limited due to its potential toxicity.
Future Directions
Given its potential applications in a variety of scientific fields, there are a number of potential future directions for research on 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine. These include further studies on its synthesis and mechanism of action, as well as its effects on biochemical and physiological processes. Additionally, further research could be conducted to investigate its potential applications in drug delivery, materials science, and enzyme inhibition. Finally, further research could be conducted to investigate the potential toxicity of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine, as well as its potential for use in clinical applications.
Synthesis Methods
3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine is synthesized through a process known as a Suzuki coupling reaction. This reaction involves the use of a palladium catalyst, which is used to couple the two precursor molecules of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine, 3,3,4,4-tetrafluorobenzaldehyde and 2,3,4,5-tetrahydrobenzodioxocin-8-amine. This reaction is conducted in an aqueous solution at room temperature, and the resulting product is 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine. This method of synthesis is relatively simple and cost-effective, making it an attractive option for researchers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3,4,5-tetrahydro-1,6-benzodioxocin-8-carboxylic acid", "4-amino-3,3,4,4-tetrafluorobutan-1-amine", "Thionyl chloride", "Triethylamine", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Copper(II) sulfate pentahydrate", "Sodium acetate trihydrate", "Acetic acid", "Hydrogen peroxide", "Sodium carbonate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Conversion of 2,3,4,5-tetrahydro-1,6-benzodioxocin-8-carboxylic acid to 2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl chloride using thionyl chloride and triethylamine as a catalyst.", "Step 2: Reaction of 2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl chloride with 4-amino-3,3,4,4-tetrafluorobutan-1-amine in the presence of sodium hydroxide to form 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-carboxamide.", "Step 3: Reduction of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-carboxamide to 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine using sodium nitrite and copper(II) sulfate pentahydrate.", "Step 4: Oxidation of 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine to 3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-amine N-oxide using hydrogen peroxide and sodium carbonate.", "Step 5: Purification of the final product using a combination of methanol, ethanol, diethyl ether, and water." ] } | |
CAS RN |
2742656-18-2 |
Molecular Formula |
C10H9F4NO2 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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